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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
purity, and analytical methodologies for the near-infrared (NIR) heptamethine cyanine dye, IR-
806. This document is intended to assist researchers, scientists, and drug development
professionals in selecting and characterizing IR-806 for their specific applications.

Commercial Availability and Stated Purity

IR-806 is a water-soluble, near-infrared dye with a maximum absorption at approximately 806
nm. It is utilized in a variety of research and development applications, including as a laser dye,
in dye-sensitized solar cells, and for in vivo bio-imaging.[1][2] Several chemical suppliers offer
IR-806, with notable variations in their stated purity levels.

A summary of prominent commercial sources and their advertised purity is presented in Table
1. It is important to note the discrepancy in reported purity, with some vendors specifying a "dye
content" of 90%, while others claim a higher purity of up to 98.84%. This highlights the
necessity for end-users to perform their own quality control and purity verification.
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Table 1: Commercial Sources and Stated Purity of IR-806 Dye

. Product ] Additional
Supplier Stated Purity .
Number/Cat. No. Information

Melting point: 214-218

Sigma-Aldrich 543349 Dye content, 90% ]
°C (lit.)[2]
Provides COA and
MedchemExpress HY-D1724 98.84% RP-HPLC data online.
3]
Otto Chemie Pvt. Ltd. | 0215 Dye content, 90%
BioChemPartner BCP49752 98%

Potential Impurities in Commercial IR-806

The synthesis of heptamethine cyanine dyes like IR-806 is a multi-step process that can lead to
the formation of various impurities. While specific impurity profiles for commercial IR-806 are
not readily published by all suppliers, an understanding of the synthetic route can provide
insights into potential contaminants.

Common impurities in cyanine dyes can include:
o Unreacted starting materials: Residual precursors from the condensation reaction.
o Side-products: Isomers or related cyanine structures formed during synthesis.

o Degradation products: Compounds resulting from the decomposition of the dye, which can
be accelerated by exposure to light and heat.[1]

o Residual solvents and salts: Inorganic salts and organic solvents used during synthesis and
purification.

For the closely related indocyanine green (ICG), identified impurities include related
substances from synthesis and degradation products.[1] Given the structural similarity, it is
plausible that analogous impurities exist in commercial IR-806 preparations.
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Experimental Protocols for Purity Assessment

For critical applications, independent verification of IR-806 purity is paramount. The following
are suggested experimental protocols for the characterization and purity determination of IR-
806.

Purity Determination by Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful technique for separating the main dye component from its impurities.
While a specific, validated method for IR-806 is not universally available, the following protocol,
adapted from methods for similar near-infrared dyes, can serve as a starting point for method
development.

Objective: To separate and quantify IR-806 and its impurities.
Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array
Detector (DAD).

o C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA) or Formic acid (mass spectrometry grade, if applicable)

IR-806 sample

Procedure:

e Sample Preparation:
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o Prepare a stock solution of the IR-806 sample in a suitable solvent (e.g., methanol or a
mixture of water and acetonitrile) at a concentration of approximately 1 mg/mL.

o Filter the solution through a 0.22 um syringe filter before injection.

o Chromatographic Conditions (Starting Point):

Mobile Phase A: Water with 0.1% TFA

[e]

o Mobile Phase B: Acetonitrile with 0.1% TFA

o Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes.
o Flow Rate: 1.0 mL/min

o Column Temperature: 30-40 °C

o Detection Wavelength: 806 nm (maximum absorbance of IR-806) and a lower wavelength
(e.g., 254 nm) to detect non-absorbing impurities.

o Injection Volume: 10-20 pL
o Data Analysis:
o Integrate the peak areas of all components in the chromatogram.

o Calculate the purity of IR-806 as the percentage of the main peak area relative to the total
area of all peaks.

Characterization by Mass Spectrometry

Mass spectrometry (MS) is essential for confirming the identity of the main component and for
identifying unknown impurities.

Objective: To confirm the molecular weight of IR-806 and identify potential impurities.

Instrumentation:
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e Liquid Chromatography-Mass Spectrometry (LC-MS) system, preferably with high-resolution
capabilities (e.g., Q-TOF or Orbitrap).

Procedure:

Perform an LC separation using the HPLC method described above.

Introduce the column effluent into the mass spectrometer.

Acquire mass spectra in both positive and negative ion modes.

Compare the observed mass of the main peak with the theoretical mass of IR-806
(C37H44CIN2NaOeS2; Molecular Weight: 735.33 g/mol ).

Analyze the mass spectra of the impurity peaks to propose potential structures.

Purification by Column Chromatography

For applications requiring the highest possible purity, commercial IR-806 can be further purified
using column chromatography.

Objective: To remove impurities from a commercial IR-806 sample.

Materials:

Silica gel for column chromatography.

Dichloromethane (DCM)

Methanol (MeOH)

Glass column and other standard chromatography equipment.

Procedure:

o Prepare a slurry of silica gel in the starting eluent (e.g., 100% DCM).

e Pack the column with the silica gel slurry.
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e Dissolve the crude IR-806 in a minimal amount of the starting eluent.
e Load the sample onto the column.

o Elute the column with a gradient of increasing methanol in dichloromethane (e.g., from 0% to
20% MeOH in DCM).

o Collect fractions and analyze them by thin-layer chromatography (TLC) or HPLC to identify
the fractions containing the pure dye.

Combine the pure fractions and evaporate the solvent under reduced pressure.

Lot-to-Lot Variability

It is well-documented that lot-to-lot variation in reagents can significantly impact experimental
reproducibility.[4] For fluorescent dyes, this variability can manifest as differences in purity, dye
concentration, and the presence of quenching impurities. Researchers should be aware of this
potential issue and, for long-term or sensitive studies, consider purchasing a single large batch
of the dye or performing a thorough characterization of each new lot received. Accessing and
comparing the Certificates of Analysis for different lots from the same supplier can provide
some insight into the expected variability.

Visualization of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Figure 1. Workflow for the purity assessment and purification of commercial IR-806 dye.
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Figure 2. Logical flow for the development and validation of an HPLC method for IR-806

analysis.

Conclusion

The selection of a commercial source for IR-806 dye should be made with careful consideration
of the stated purity and the requirements of the intended application. The significant variation in
purity reported by different suppliers underscores the importance of independent quality
control. The experimental protocols outlined in this guide provide a framework for researchers
to assess the purity of their IR-806 samples, identify potential impurities, and, if necessary,
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perform further purification. By implementing rigorous analytical practices, scientists and
developers can ensure the quality and consistency of their research and products that utilize
this important near-infrared dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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